Cas no 101872-49-5 (3-Piperidinecarboxamide,N,N-diethyl-1-(2-phenylethyl)-)

• Product name: 3-Piperidinecarboxamide,N,N-diethyl-1-(2-phenylethyl)-
• CAS No: 101872-49-5
• MF: C₁₈H₂₈N₂O
• MW: 288.42772
• CID: 219527
• PubChem ID: 59068

3-Piperidinecarboxamide,N,N-diethyl-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxamide,N,N-diethyl-1-(2-phenylethyl)-
• N,N-diethyl-1-(2-phenylethyl)piperidine-3-carboxamide
• N,N-Diethyl-1-phenethylnipecotamide
• Oprea1_654650
• DTXSID10906786
• 4-22-00-00122 (Beilstein Handbook Reference)
• BRN 0217176
• N,N-diethyl-1-(2-phenylethyl)-3-piperidinecarboxamide
• 1-Phenethyl-3-(N,N-diethylcarbamoyl)piperidine
• NIPECOTAMIDE, N,N-DIETHYL-1-PHENETHYL-
• 101872-49-5

• Inchi： InChI=1S/C18H28N2O/c1-3-20(4-2)18(21)17-11-8-13-19(15-17)14-12-16-9-6-5-7-10-16/h5-7,9-10,17H,3-4,8,11-15H2,1-2H3
• InChI Key： YNWLYCAZWWTDFY-UHFFFAOYSA-N
• SMILES： C(N(CC)C(C1CCCN(CCC2C=CC=CC=2)C1)=O)C

Computed Properties

• Exact Mass: 288.22034
• Monoisotopic Mass: 288.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55